Cas no 287916-51-2 (Gentamicin C2 Pentaacetate Salt)

Gentamicin C2 Pentaacetate Salt is a semi-synthetic derivative of gentamicin, an aminoglycoside antibiotic. This acetylated form enhances stability and solubility, making it suitable for research applications requiring precise handling and storage. The pentaacetate modification improves the compound's lipophilicity, facilitating its use in experimental studies involving membrane permeability or pharmacokinetics. It retains the broad-spectrum antibacterial activity characteristic of gentamicin, targeting Gram-negative and some Gram-positive bacteria. The salt form ensures consistent purity and compatibility with analytical techniques such as HPLC or mass spectrometry. This derivative is particularly valuable in mechanistic studies of antibiotic resistance or structure-activity relationships due to its well-defined chemical profile.
Gentamicin C2 Pentaacetate Salt structure
287916-51-2 structure
Product Name:Gentamicin C2 Pentaacetate Salt
CAS No:287916-51-2
MF:C20H41N5O7
MW:463.568845510483
CID:4551680
PubChem ID:588785
Update Time:2025-11-06

Gentamicin C2 Pentaacetate Salt Chemical and Physical Properties

Names and Identifiers

    • Gentamicin C2 Pentaacetate Salt
    • Gentamicin Sulfate C2
    • Gentamycin Sulfate Impurity 7
    • D-Streptamine, O-3-deoxy-4-C-methyl-3-(methylamino)-β-L-arabinopyranosyl-(1→6)-O-[(6ξ)-2,6-diamino-2,3,4,6,7-pentadeoxy-α-D-erythro-heptopyranosyl-(1→4)]-2-deoxy-
    • Gentamicin Impurity 9
    • CHEMBL117044
    • 2-[(4,6-diamino-3-{[3-amino-6-(1-aminoethyl)oxan-2-yl]oxy}-2-hydroxycyclohexyl)oxy]-5-methyl-4-(methylamino)oxane-3,5-diol
    • 6-O-(3-Deoxy-4-methyl-3-methylamino-beta-L-arabinopyranosyl)-4-O-(2,6-diamino-2,3,4,6,7-pentadeoxy-beta-L-lyxo-heptopyranosyl)-2-deoxy-D-streptamine
    • STL483172
    • 2-[4,6-diamino-3-[3-amino-6-(1-aminoethyl)oxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3,5-diol
    • 287916-51-2
    • 25876-11-3
    • DTXSID30860351
    • CHEBI:201571
    • AKOS037515778
    • 4,6-diamino-3-{[3-deoxy-4-C-methyl-3-(methylamino)pentopyranosyl]oxy}-2-hydroxycyclohexyl 2,6-diamino-2,3,4,6,7-pentadeoxyheptopyranoside
    • Inchi: 1S/C20H41N5O7/c1-8(21)12-5-4-9(22)18(30-12)31-15-10(23)6-11(24)16(13(15)26)32-19-14(27)17(25-3)20(2,28)7-29-19/h8-19,25-28H,4-7,21-24H2,1-3H3/t8?,9-,10+,11-,12+,13+,14-,15-,16+,17-,18-,19-,20+/m1/s1
    • InChI Key: XUFIWSHGXVLULG-IBLUXPFWSA-N
    • SMILES: O([C@@]1([H])OC[C@@](O)(C)[C@H](NC)[C@H]1O)[C@H]1[C@@H](C[C@H](N)[C@@H](O[C@]2([H])[C@@H](CC[C@@]([H])(C(N)C)O2)N)[C@@H]1O)N

Computed Properties

  • Exact Mass: 463.30059866g/mol
  • Monoisotopic Mass: 463.30059866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 621
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 13
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.6
  • Topological Polar Surface Area: 214Ų

Gentamicin C2 Pentaacetate Salt Security Information

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Additional information on Gentamicin C2 Pentaacetate Salt

Gentamicin C2 Pentaacetate Salt: A Comprehensive Overview

Gentamicin C2 Pentaacetate Salt, with the CAS number 287916-51-2, is a derivative of the aminoglycoside antibiotic gentamicin. It is widely used in the pharmaceutical industry due to its potent antimicrobial properties and stability. This compound has been extensively studied for its efficacy against a broad spectrum of bacterial infections, including those caused by multidrug-resistant pathogens. Recent research has highlighted its potential in combating emerging antibiotic-resistant strains, making it a critical component in modern antimicrobial therapy.

The chemical structure of Gentamicin C2 Pentaacetate Salt consists of a pentaacetate ester group attached to the gentamicin molecule, which enhances its pharmacokinetic properties. This modification improves the compound's bioavailability and reduces nephrotoxicity, a common side effect associated with traditional gentamicin formulations. Studies have shown that the pentaacetate derivative exhibits superior stability in various physiological conditions, making it suitable for both oral and parenteral administration.

Recent advancements in drug delivery systems have further expanded the applications of Gentamicin C2 Pentaacetate Salt. Researchers have developed nanotechnology-based formulations, such as liposomal encapsulation and polymeric nanoparticles, to enhance its targeting efficiency and reduce systemic toxicity. These innovations have paved the way for its use in localized therapies, including ocular and topical applications, where precise delivery is crucial.

In terms of clinical applications, Gentamicin C2 Pentaacetate Salt has demonstrated remarkable efficacy in treating infections caused by gram-negative bacteria, such as Escherichia coli and Klebsiella pneumoniae. Its ability to inhibit bacterial protein synthesis at the ribosomal level makes it a valuable tool in combating infections that are resistant to other classes of antibiotics. Clinical trials have also shown promising results in reducing hospital-acquired infections, particularly in immunocompromised patients.

The global market for Gentamicin C2 Pentaacetate Salt has seen significant growth due to increasing demand for effective antimicrobial agents. According to recent market analyses, the compound's demand is driven by its broad spectrum of activity and favorable safety profile. Key players in the pharmaceutical industry are investing heavily in research and development to explore new indications and improve manufacturing processes.

In conclusion, Gentamicin C2 Pentaacetate Salt remains a cornerstone in antimicrobial therapy, with ongoing research continuing to unlock its full potential. Its unique chemical properties, combined with innovative drug delivery systems, position it as a critical tool in the fight against antibiotic resistance. As the world faces rising challenges from multidrug-resistant pathogens, compounds like Gentamicin C2 Pentaacetate Salt play a pivotal role in maintaining public health and advancing medical science.

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